Papain inhibitor

• Molecular Formula: C19H29N7O6
• Molecular Weight: 451.5 g/mol
• InChI: InChI=1S/C19H29N7O6/c20-9-15(28)24-10-16(29)25-14(8-11-3-5-12(27)6-4-11)17(30)26-13(18(31)32)2-1-7-23-19(21)22/h3-6,13-14,27H,1-2,7-10,20H2,(H,24,28)(H,25,29)(H,26,30)(H,31,32)(H4,21,22,23)
• InChIKey: FJPHHBGPPJXISY-UHFFFAOYSA-N

Standard broad-spectrum inhibitors like E-64 fail to differentiate between papain-family proteases, masking specific cathepsin L activity in HTS assays. This thiocarbazate inhibitor (PubChem SID 26681509) provides validated selectivity: 7- to 151-fold for cathepsin L over papain, cathepsins B, K, V, and S. - Enables precise counter-screening to eliminate pan-inhibitors - Quantified kinetic data from peer-reviewed characterization (Asaad et al.) - Supplied with analytical certificate for assay-ready use

Papain Inhibitor Procurement: Potency, Selectivity & Structure

E-64 is a well-characterized, irreversible inhibitor of cysteine proteases within the papain superfamily. It functions through a well-defined mechanism, with its trans-epoxysuccinyl group forming a covalent, irreversible bond with the active-site thiol group of target proteases, such as papain, cathepsins B, H, and L, and calpain [1]. It is a small molecule (molecular weight 357.41) and demonstrates no inhibitory activity against serine proteases (with the exception of trypsin) or metalloproteinases . E-64 is a potent inhibitor of papain, with a reported IC50 of 9 nM .

1 Selectivity profile should match target protease (cathepsin L, K, or papain) rather than relying on pan-inhibitors.

2 Reported potency tier (IC50 / Ki) must align with required assay sensitivity and enzyme source.

3 Availability of high-resolution structural data supports rational design and SAR interpretation.

• [1] Barrett, A.J., Kembhavi, A.A., Brown, M.A., Kirschke, H., Knight, C.G., Tamai, M., & Hanada, K. (1982). L-trans-Epoxysuccinyl-leucylamido(4-guanidino)butane (E-64) and its analogues as inhibitors of cysteine proteinases including cathepsins B, H and L. Biochemical Journal, 201(1), 189-198. View Source

Generic Substitution Failure for Papain Inhibitors

The term 'papain inhibitor' encompasses a heterogeneous group of compounds with vastly different mechanisms of action (irreversible vs. reversible), potency (nanomolar to millimolar Ki values), and selectivity profiles (specificity for cysteine proteases vs. broad-spectrum inhibition) [1][2]. A researcher cannot simply substitute one 'papain inhibitor' for another without compromising experimental integrity. For instance, the reversible inhibitor leupeptin provides a different kinetic profile compared to the irreversible inhibitor E-64, which can fundamentally alter the outcome of time-course studies [3]. Furthermore, compounds like antipain exhibit broader protease inhibition, affecting serine proteases, whereas E-64 is highly selective for cysteine proteases, making it a more appropriate tool for dissecting specific pathways [4]. The quantitative evidence below demonstrates that these are not interchangeable reagents but are, instead, distinct chemical tools with unique and well-defined properties.

! Broad-spectrum inhibitors like E-64 may not substitute for target-selective probes in mechanistic studies; selectivity windows can exceed 100-fold.

! Plant-derived cysteine proteases (papain, ficin, bromelain) show distinct inhibition profiles; a potent papain inhibitor may shift efficacy on ficin.

! Inhibitor mechanism (irreversible covalent vs. reversible competitive) alters experimental design; direct replacement without kinetic validation may confound results.

• [1] Cotabarren, J., Lufrano, D., Parisi, M.G., Obregon, W.D., & Lorenzo, J. (2021). Purification and Characterization of a Novel Thermostable Papain Inhibitor from Moringa oleifera with Antimicrobial and Anticoagulant Properties. Pharmaceutics, 13(4), 512. View Source
• [2] Funk, M.O., Nakagawa, Y., Skochopole, J., & Kaiser, E.T. (1979). Affinity chromatographic purification of papain. Int. J. Pept. Protein Res., 13(3), 296-303. View Source
• [3] Barrett, A.J., Kembhavi, A.A., Brown, M.A., Kirschke, H., Knight, C.G., Tamai, M., & Hanada, K. (1982). L-trans-Epoxysuccinyl-leucylamido(4-guanidino)butane (E-64) and its analogues as inhibitors of cysteine proteinases including cathepsins B, H and L. Biochemical Journal, 201(1), 189-198. View Source
• [4] Cenmed Enterprises. ANTIPAIN DIHYDROCHLORIDE Product Page. View Source

Papain Inhibitor Differentiation Evidence

Cathepsin L Selectivity Over Papain

E-64 demonstrates nanomolar potency against papain. Its IC50 of 9 nM is significantly lower (more potent) than the 9 μM Ki reported for the synthetic peptide inhibitor GGYR [1]. This represents a 1000-fold difference in inhibitory concentration. Furthermore, while the proteinaceous inhibitor MoPI exhibits a lower Ki (2.1 nM) [2], E-64 offers the distinct advantage of being a well-defined, stable small molecule with established cell permeability, which is crucial for many cellular assays [3].

Cathepsin L selectivity

Head-to-head

Thiocarbazate (SID 26681509): 7- to 151-fold selectivity for cathepsin L over papain, B, K, V, S

E-64: no selectivity (t0.5 = 0.1–17.3 s across targets)

Enables target-specific studies; broad-spectrum tools cannot deconvolute single-protease roles.

In vitro enzyme panel; selectivity window is context-dependent.

Evidence Dimension	Inhibitory Potency (Ki/IC50)
Target Compound Data	IC50 = 9 nM
Comparator Or Baseline	GGYR (Synthetic Peptide): Ki = 9 μM; MoPI (Protein): Ki = 2.1 nM, IC50 = 5.7 nM
Quantified Difference	E-64 is ~1000-fold more potent than GGYR; MoPI is ~4-fold more potent than E-64 based on Ki.
Conditions	Papain inhibition assays; details vary per study but generally performed at pH 6.0-6.5.

Why This Matters

The vast difference in potency dictates the required working concentration and influences the experimental design, cost, and potential for off-target effects at higher concentrations.

• [1] PeptideDB. Papain inhibitor (Glycylglycyl-L-tyrosyl-L-arginine) Product Page. View Source
• [2] Cotabarren, J., Lufrano, D., Parisi, M.G., Obregon, W.D., & Lorenzo, J. (2021). Purification and Characterization of a Novel Thermostable Papain Inhibitor from Moringa oleifera with Antimicrobial and Anticoagulant Properties. Pharmaceutics, 13(4), 512. View Source
• [3] Carl Roth. E-64, 5 mg Product Page. View Source

Natural Inhibitor Potency vs. E-64 Standard

E-64 acts as an irreversible inhibitor, forming a stable covalent thioether bond with the active site cysteine of papain and other cysteine proteases [1]. In contrast, leupeptin and antipain are reversible, competitive inhibitors [2][3]. This mechanistic difference was confirmed experimentally; the irreversible, active-site-directed nature of E-64's interaction with papain was established by showing that the enzyme could be protected from inactivation by the reversible inhibitor leupeptin [1].

Natural inhibitor potency

Head-to-head

Barley PI IC50 = 21.04 µg/mL

E-64 IC50 = 25.62 µg/mL

Reported 18% higher potency; may support cost-effective agricultural biocontrol formulation.

Non-competitive mechanism vs. E-64 irreversible binding; enzyme source differences apply.

Evidence Dimension	Inhibition Mechanism
Target Compound Data	Irreversible (Covalent)
Comparator Or Baseline	Leupeptin: Reversible (Competitive); Antipain: Reversible (Competitive)
Quantified Difference	Qualitative, but experimentally verified difference in binding mode.
Conditions	Protection assay using papain and cathepsin B, pre-incubated with leupeptin before E-64 addition [1].

Why This Matters

The choice between an irreversible and reversible inhibitor has profound implications for experimental design. Irreversible inhibitors like E-64 allow for active-site titration and are less sensitive to substrate competition, making them ideal for long-term assays and experiments where sustained inhibition is required.

• [1] Barrett, A.J., Kembhavi, A.A., Brown, M.A., Kirschke, H., Knight, C.G., Tamai, M., & Hanada, K. (1982). L-trans-Epoxysuccinyl-leucylamido(4-guanidino)butane (E-64) and its analogues as inhibitors of cysteine proteinases including cathepsins B, H and L. Biochemical Journal, 201(1), 189-198. View Source
• [2] BindingDB. Leupeptin Binding Data. View Source
• [3] Cenmed Enterprises. ANTIPAIN DIHYDROCHLORIDE Product Page. View Source

E-64-c Crystal Structure and Selectivity

E-64 is a highly selective inhibitor of cysteine proteases. It does not inhibit serine proteases (except trypsin) or metalloproteinases . In contrast, leupeptin inhibits both serine and cysteine proteases [1]. Antipain also exhibits a broader inhibition profile, affecting serine proteases like trypsin and plasmin, in addition to cysteine proteases [2]. This selectivity was demonstrated when 0.5 mM E-64 had no effect on serine proteinases plasma kallikrein and leucocyte elastase, whereas 10 μM E-64 rapidly inactivated papain and cathepsins [3].

Structural characterization

Supporting evidence

E-64-c co-crystal: 2.1 Å resolution (PDB 1PE6)

Many inhibitors rely on homology modeling without direct experimental structure

Validated binding pose accelerates SAR and selectivity optimization.

Binary qualitative advantage; structural data availability varies by compound.

Evidence Dimension	Protease Class Selectivity
Target Compound Data	Selective for Cysteine Proteases (papain, cathepsins B, H, L, calpain). No effect on serine (except trypsin) or metalloproteinases.
Comparator Or Baseline	Leupeptin: Inhibits Serine and Cysteine Proteases. Antipain: Inhibits Serine and Cysteine Proteases.
Quantified Difference	Qualitative, but functionally distinct.
Conditions	Enzymatic assays against a panel of purified proteases [3].

Why This Matters

In complex biological samples, a selective inhibitor like E-64 allows researchers to unambiguously attribute an observed effect to the inhibition of cysteine proteases. Using a less selective inhibitor like leupeptin or antipain introduces confounding variables due to the simultaneous inhibition of multiple protease families.

• [1] Cenmed Enterprises. LEUPEPTIN 50 MG Product Page. View Source
• [2] Cenmed Enterprises. ANTIPAIN DIHYDROCHLORIDE Product Page. View Source
• [3] Barrett, A.J., Kembhavi, A.A., Brown, M.A., Kirschke, H., Knight, C.G., Tamai, M., & Hanada, K. (1982). L-trans-Epoxysuccinyl-leucylamido(4-guanidino)butane (E-64) and its analogues as inhibitors of cysteine proteinases including cathepsins B, H and L. Biochemical Journal, 201(1), 189-198. View Source

CPC Specificity Against Plant Thiol Proteases

E-64 is reported to have high cell permeability [1], making it suitable for use in live-cell assays to inhibit intracellular cysteine proteases. This is in contrast to many naturally occurring proteinaceous inhibitors of papain, such as the highly potent MoPI (phytocystatin) [2]. As a 19 kDa protein, MoPI would not readily cross the cell membrane without additional delivery methods or permeabilization, severely limiting its use in cellular models. Furthermore, derivatives of E-64, such as E-64d, are specifically engineered for enhanced cell permeability, demonstrating the utility and adaptability of this chemical scaffold for cellular applications .

Plant protease specificity

Head-to-head

CPC Ki (papain) = 0.82 nM

CPC shows lower inhibitory efficiency against ficin and bromelain

Preferential papain inhibition supports dissection of plant protease redundancy.

Reversible, competitive inhibitor; numerical Ki for ficin/bromelain not reported.

Evidence Dimension	Cell Permeability
Target Compound Data	Reported as high [1]. E-64d derivative is specifically cell-permeable .
Comparator Or Baseline	Protein Inhibitors (e.g., MoPI, cystatins): Generally not cell-permeable.
Quantified Difference	Qualitative difference in applicability.
Conditions	Cell culture and in vitro assays.

Why This Matters

For scientists studying intracellular proteases, the ability of a small molecule inhibitor like E-64 to penetrate the cell membrane without the need for transfection or permeabilization is a critical advantage that simplifies experimental workflows and maintains cellular integrity.

• [1] Carl Roth. E-64, 5 mg Product Page. View Source
• [2] Cotabarren, J., Lufrano, D., Parisi, M.G., Obregon, W.D., & Lorenzo, J. (2021). Purification and Characterization of a Novel Thermostable Papain Inhibitor from Moringa oleifera with Antimicrobial and Anticoagulant Properties. Pharmaceutics, 13(4), 512. View Source

Stability: E-64 is Stable Against Reducing Agents Unlike Other Inhibitors

E-64 exhibits stability against reducing reagents [1]. This property makes it an excellent alternative to other papain inhibitors like leupeptin and antipain, whose stability profiles under reducing conditions may be less robust [1]. This is particularly important given that papain and many other cysteine proteases require a reducing environment (e.g., presence of DTT or β-mercaptoethanol) for optimal activity.

Evidence Dimension	Chemical Stability
Target Compound Data	Stable against reducing reagents.
Comparator Or Baseline	Leupeptin and antipain: Reported to be less stable alternatives to E-64 in this regard [1].
Quantified Difference	Qualitative assessment of stability.
Conditions	Stability assessment in the presence of reducing agents.

Why This Matters

For assays requiring the maintenance of a reducing environment, E-64's stability ensures consistent and reliable inhibition over the course of an experiment, reducing the need for inhibitor replenishment and minimizing variability.

• [1] Carl Roth. E-64, 5 mg Product Page. View Source

Application Scenarios for Papain Inhibitors

Cathepsin L Inhibitor High-Throughput Screening

E-64's high cell permeability and selectivity for cysteine proteases make it the reagent of choice for studying the role of lysosomal cathepsins (B, H, L) in live-cell models of autophagy, antigen processing, or cancer cell invasion [1]. The irreversible mechanism ensures sustained inhibition throughout the assay period, unlike reversible inhibitors which may be outcompeted by accumulating substrate [2].

Agricultural Biopesticide Field Trials

The rapid, stoichiometric, and irreversible reaction of E-64 with the active site of papain-family enzymes allows for the precise determination of the operational molarity of enzyme solutions [1]. This is a critical quality control step for enzymologists, enabling accurate calibration of rate assays and determination of kinetic constants (e.g., kcat).

Structure-Guided Inhibitor Optimization

Due to its high potency, selectivity, and stability, E-64 is a standard component in protease inhibitor cocktails used during cell lysis and protein purification to prevent the degradation of target proteins by endogenous cysteine proteases released from lysosomes [1]. Its stability against reducing agents ensures it remains active even in lysis buffers containing DTT or β-mercaptoethanol.

Plant Cysteine Protease Redundancy Study

When studying complex biological fluids or cell lysates, the high selectivity of E-64 for cysteine proteases allows researchers to deconvolute the contribution of this specific protease class to overall proteolytic activity . This is not possible with broad-spectrum inhibitors like leupeptin or antipain, which would simultaneously inhibit serine proteases and obscure the results [3].

Application

Selection Property

Validation Focus

Cathepsin L counter-screen

Selectivity window over papain-family enzymes

Differentiate selective leads from pan-inhibitors in HTS

Agricultural biopesticide development

Specific activity per unit mass

Cost-effective formulation with higher potency vs. synthetic standard

Structure-guided lead optimization

Availability of validated co-crystal structure

Rational docking and interaction analysis (e.g., Gly-66, His-159)

Plant protease redundancy study

Kinase preference among plant thiol proteases

Preferential papain ablation without blocking ficin/bromelain

• [1] Barrett, A.J., Kembhavi, A.A., Brown, M.A., Kirschke, H., Knight, C.G., Tamai, M., & Hanada, K. (1982). L-trans-Epoxysuccinyl-leucylamido(4-guanidino)butane (E-64) and its analogues as inhibitors of cysteine proteinases including cathepsins B, H and L. Biochemical Journal, 201(1), 189-198. View Source
• [2] Carl Roth. E-64, 5 mg Product Page. View Source
• [3] Cenmed Enterprises. ANTIPAIN DIHYDROCHLORIDE Product Page. View Source